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Compound of Interest

Compound Name: ML 10302

Cat. No.: B1235468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ML 10302, a potent and selective

serotonin 5-HT₄ receptor partial agonist. The information is compiled from publicly available

data and is intended to support research and development activities.

Chemical and Physical Properties
ML 10302, with the CAS number 186826-17-5, is chemically defined as 4-Amino-5-chloro-2-

methoxybenzoic acid 2-(1-piperidinyl)ethyl ester hydrochloride.[1] Its fundamental properties

are summarized in the table below.
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Property Value Source

CAS Number 186826-17-5 [1][2][3][4]

Chemical Name

4-Amino-5-chloro-2-

methoxybenzoic acid 2-(1-

piperidinyl)ethyl ester

hydrochloride

[1]

Synonyms ML-10302 [5]

Molecular Formula C₁₅H₂₁ClN₂O₃·HCl [1][2]

Molecular Weight 349.25 g/mol [1][3]

Purity ≥99% (HPLC) [1]

Solubility
Soluble to 50 mM in DMSO

and to 20 mM in ethanol

Storage Desiccate at room temperature [1]

Biological Activity and Mechanism of Action
ML 10302 is a potent partial agonist of the serotonin 5-HT₄ receptor.[1] The 5-HT₄ receptor is a

G protein-coupled receptor that, upon activation, stimulates adenylyl cyclase to increase

intracellular cyclic AMP (cAMP) levels.[6] This signaling cascade is involved in various

physiological processes, including neurotransmitter release.[6]

The compound demonstrates high selectivity for the 5-HT₄ receptor over the 5-HT₃ receptor,

with a selectivity of over 680-fold.[1] This specificity is crucial for minimizing off-target effects in

experimental and potential therapeutic applications.

Quantitative Biological Data
Parameter Value Species/System Reference

EC₅₀ 4 nM 5-HT₄ Receptor [1][7]

Kᵢ (5-HT₄) 1.07 nM 5-HT₄ Receptor [1][8]

Kᵢ (5-HT₃) 730 nM 5-HT₃ Receptor [1]
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Key Research Findings and Experimental
Applications
ML 10302 has been investigated in several preclinical models, highlighting its potential in

neuroscience and gastrointestinal research.

Alzheimer's Disease Research
In an animal model of Alzheimer's disease, ML 10302 has been shown to increase the levels of

soluble amyloid precursor protein alpha (sAPPα) in the cortex.[1] The processing of amyloid

precursor protein (APP) is a key area of Alzheimer's research, and compounds that promote

the non-amyloidogenic pathway (leading to sAPPα) are of significant interest.

Gastrointestinal Motility
ML 10302 exhibits progastrokinetic effects in vivo.[1] Research by Ponti et al. (2001)

demonstrated that ML 10302 stimulates intestinal motor activity in canine models, suggesting a

role for 5-HT₄ receptor agonists in modulating gut motility.[1] The study also indicated a

differential involvement of tachykininergic pathways in the small bowel and colon.[1][9]

Experimental Protocols
Detailed experimental methodologies are crucial for replicating and building upon existing

research. While the full protocols require access to the cited publications, the following outlines

the key experimental approaches used in the characterization of ML 10302.

Reference for Detailed Protocols:

Yang et al. (1997) J.Med.Chem. 40 608: Describes the synthesis and initial pharmacological

characterization of new esters of 4-amino-5-chloro-2-methoxybenzoic acid as 5-HT₄ receptor

agonists and antagonists.[1]

Cachard-Chastel et al. (2007) Br.J.Pharmacol. 150 883: Details the in vivo experiments

demonstrating the effect of 5-HT₄ receptor agonists, including ML 10302, on sAPPα levels in

the cortex and hippocampus of mice.[1]
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Ponti et al. (2001) Neurogastroenterol.Mot. 13 543: Outlines the in vivo studies on the

intestinal motor stimulation by ML 10302 in a canine model.[1]

Visualized Signaling Pathway and Experimental
Workflow
To further elucidate the mechanism and experimental application of ML 10302, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

